2-Hydroxy-4-(4-methoxyphenyl)benzoic acid, 95%

• IUPAC Name: 2-hydroxy-4-(4-methoxyphenyl)benzoic acid
• InChI: InChI=1S/C14H12O4/c1-18-11-5-2-9(3-6-11)10-4-7-12(14(16)17)13(15)8-10/h2-8,15H,1H3,(H,16,17)
• InChI Key: CXCJVMMWJCAGIU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CC(=C(C=C2)C(=O)O)O
• Molecular Formula: C14H12O4
• DSSTOX Substance ID: DTXSID80629157
• Molecular Weight: 244.24 g/mol
• CAS RN: 221021-30-3

Description

2-Hydroxy-4-(4-methoxyphenyl)benzoic acid (HMPA) is a naturally occurring organic compound that is used in a variety of scientific and medical applications. HMPA is a derivative of benzoic acid, and is a white crystalline solid with a melting point of 129-131 °C. It is a versatile compound with a wide range of uses, from its use as a reagent in organic synthesis to its potential as an anti-cancer drug.

Scientific Research Applications

2-Hydroxy-4-(4-methoxyphenyl)benzoic acid, 95% is used in a variety of scientific research applications, including its use as a reagent in organic synthesis, as a catalyst in the synthesis of polymers, and as a ligand in coordination chemistry. It is also used as a stabilizer for the synthesis of organic compounds, and as a solvent for the extraction of organic compounds from aqueous solutions. 2-Hydroxy-4-(4-methoxyphenyl)benzoic acid, 95% is also used in the synthesis of pharmaceuticals, such as anti-cancer drugs, and as a stabilizer in the production of nanoparticles.

Mechanism of Action

The mechanism of action of 2-Hydroxy-4-(4-methoxyphenyl)benzoic acid, 95% is not yet fully understood. However, it is known that 2-Hydroxy-4-(4-methoxyphenyl)benzoic acid, 95% has an inhibitory effect on the activity of enzymes involved in the synthesis of fatty acids, and that it can bind to certain proteins in the cell membrane, leading to changes in the cell's physiology. Additionally, 2-Hydroxy-4-(4-methoxyphenyl)benzoic acid, 95% has been shown to inhibit the activity of certain enzymes involved in the synthesis of nucleic acids, and it has been suggested that it may also be involved in the regulation of gene expression.
Biochemical and Physiological Effects
2-Hydroxy-4-(4-methoxyphenyl)benzoic acid, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in the synthesis of fatty acids, and to bind to certain proteins in the cell membrane, leading to changes in the cell's physiology. Additionally, 2-Hydroxy-4-(4-methoxyphenyl)benzoic acid, 95% has been shown to inhibit the activity of certain enzymes involved in the synthesis of nucleic acids, and it has been suggested that it may also be involved in the regulation of gene expression. Additionally, 2-Hydroxy-4-(4-methoxyphenyl)benzoic acid, 95% has been shown to have anti-inflammatory, anti-bacterial, and anti-cancer properties.

Advantages and Limitations for Lab Experiments

The main advantage of using 2-Hydroxy-4-(4-methoxyphenyl)benzoic acid, 95% in laboratory experiments is its versatility. 2-Hydroxy-4-(4-methoxyphenyl)benzoic acid, 95% can be used as a reagent in organic synthesis, as a catalyst in the synthesis of polymers, as a ligand in coordination chemistry, and as a solvent for the extraction of organic compounds from aqueous solutions. Additionally, 2-Hydroxy-4-(4-methoxyphenyl)benzoic acid, 95% has been shown to have anti-inflammatory, anti-bacterial, and anti-cancer properties, making it a useful tool in the study of these diseases. However, the use of 2-Hydroxy-4-(4-methoxyphenyl)benzoic acid, 95% in laboratory experiments is limited by its potential toxicity, as it has been shown to be toxic to certain types of cells.

Future Directions

2-Hydroxy-4-(4-methoxyphenyl)benzoic acid, 95% has a wide range of potential applications in the study of diseases, such as cancer, inflammation, and bacterial infections. Additionally, it has potential applications in the synthesis of pharmaceuticals, such as anti-cancer drugs, and as a stabilizer in the production of nanoparticles. Further research is needed to fully understand the mechanism of action of 2-Hydroxy-4-(4-methoxyphenyl)benzoic acid, 95%, and to develop safe and effective methods for its use in laboratory experiments. Additionally, further research is needed to explore the potential applications of 2-Hydroxy-4-(4-methoxyphenyl)benzoic acid, 95% in the synthesis of pharmaceuticals, and to identify potential new uses for 2-Hydroxy-4-(4-methoxyphenyl)benzoic acid, 95% in the laboratory.

Synthesis Methods

2-Hydroxy-4-(4-methoxyphenyl)benzoic acid, 95% can be synthesized by a variety of methods, including the Grignard reaction, the Knoevenagel condensation, and the Heck reaction. The Grignard reaction is a type of nucleophilic addition reaction in which an organomagnesium halide reacts with an aldehyde or ketone to produce a new carbon-carbon bond. The Knoevenagel condensation is a type of aldol condensation in which an aldehyde or ketone reacts with an active hydrogen to produce an α,β-unsaturated carbonyl compound. The Heck reaction is a type of cross-coupling reaction in which an organohalide reacts with an alkene to produce a new carbon-carbon bond.